Cas no 77544-60-6 (Tetraethylene glycol monotosylate)

Tetraethylene glycol monotosylate Properties

Names and Identifiers

• 2-(2-(2-(2-Hydroxyethoxy)ethoxy)ethoxy)ethyl 4-methylbenzenesulfonate
• 2-[2-[2-(2-HYDROXYETHOXY)ETHOXY]ETHOXY]-1-(P-TOLUENESULFONYL)-ETHANOL
• Ethanol,2-[2-[2-(2-hydroxyethoxy)ethoxy]ethoxy]-, 1-(4-methylbenzenesulfonate)
• [2-[2-[2-(2-hydroxyethoxy)ethoxy]ethoxy]ethoxy]ethyl-4-methylbenzenesulfonate
• tetraethyleneglycol monotosylate
• tetraglycol-Ts
• toluene-4-sulfonic acid 2-{2-[2-(2-hydroxy-ethoxy)-ethoxy]-ethoxy}-ethyl ester
• Ts-tetraglycol
• Tetraethylene glycol p-toluenesulfonate
• 2-[2-[2-(2-Hydroxyethoxy)ethoxy]ethoxy]ethyl 4-methylbenzenesulfonate
• 2-[2-[2-(2-Hydroxyethoxy)ethoxy]ethoxy]ethyl toluene-4-sulfonate
• 2-[2-[2-(2-Hydroxyethoxy)ethoxy]ethoxy]ethyl toluenesulfonate
• 2-[2-[2-(2-Hydroxyethoxy)ethoxy]ethoxy]ethyl tosylate
• Monotosylated tetraethylene glycol
• Tetraethylene glycol monotosylate
• Tos-PEG4
• toluene-4-sulfonic acid 2-{2-[2-(2-hydroxy-ethoxy)-ethoxy]-ethoxy)-ethyl ester
• Tos-PEG4-OH
• tetraethylene gly
• +Expand

• MDL： MFCD22056303
• InChIKey： FGDJUEZBMFELRW-UHFFFAOYSA-N
• Inchi： 1S/C15H24O7S/c1-14-2-4-15(5-3-14)23(17,18)22-13-12-21-11-10-20-9-8-19-7-6-16/h2-5,16H,6-13H2,1H3
• SMILES： S(C1C([H])=C([H])C(C([H])([H])[H])=C([H])C=1[H])(=O)(=O)OC([H])([H])C([H])([H])OC([H])([H])C([H])([H])OC([H])([H])C([H])([H])OC([H])([H])C([H])([H])O[H]

Computed Properties

• Exact Mass: 348.12400
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 7
• Rotatable Bond Count: 13
• Monoisotopic Mass: 348.12427427 g/mol
• Heavy Atom Count: 23
• Complexity: 372
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 0.3
• Topological Polar Surface Area: 99.7
• Molecular Weight: 348.4

Experimental Properties

• LogP: 1.21000
• PSA: 110.67000
• Refractive Index: n20/D 1.507
• Flash Point: Fahrenheit: >230 ° f
  Celsius: >110 ° c
  
• Density: 1.202 g/mL at 25 °C

Tetraethylene glycol monotosylate Security Information

• Symbol: GHS05 GHS06
• WGK Germany：3
• Safety Instruction： 26-36/37/39-45
• Dangerous goods sign： T Xi
• Hazardous Material transportation number：UN 2927 8(6.1) / PGII
• Hazard Statement： H301-H314
• Warning Statement： P280-P301+P310-P305+P351+P338-P310
• Storage Condition：2-8°C
• PackingGroup：II
• Risk Phrases： 25-34-36
• Signal Word：Danger
• HazardClass：6.1 (8)

Tetraethylene glycol monotosylate Customs Data

• HS CODE：2909499000
• Customs Data：

  China Customs Code:

  2909499000

  Overview:

  2909499000 Other ether alcohols and their halogenation\sulfonation\Nitrosative or nitrosative derivatives. VAT:17.0% Tax refund rate:9.0% Regulatory conditions:nothing MFN tariff:5.5% general tariff:30.0%

  Declaration elements:

  Product Name, component content, use to

  Summary:

  2909499000. ether-alcohols and their halogenated, sulphonated, nitrated or nitrosated derivatives. VAT:17.0%. Tax rebate rate:9.0%. . MFN tariff:5.5%. General tariff:30.0%

Related Categories

• Solvents and Organic Chemicals Organic Compounds Acids/Esters